4-{4-[Ethyl(heptyl)amino]butyl}aniline

• CAS No.: 91097-97-1
• Molecular Formula: C19H34N2
• Molecular Weight: 290.5 g/mol
• IUPAC Name: 4-[4-[ethyl(heptyl)amino]butyl]aniline
• InChI: InChI=1S/C19H34N2/c1-3-5-6-7-9-16-21(4-2)17-10-8-11-18-12-14-19(20)15-13-18/h12-15H,3-11,16-17,20H2,1-2H3
• InChI Key: OHQPVBCPZDSVEO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCN(CC)CCCCC1=CC=C(C=C1)N

Description

4-{4-[Ethyl(heptyl)amino]butyl}aniline is a useful research compound. Its molecular formula is C19H34N2 and its molecular weight is 290.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2.03 g. (6.3mM) of N-ethyl-N-n-heptyl-4(4-nitrophenyl)butylamine in 100 ml of 2B ethanol containing 1 g of 5% palladium on carbon was stirred under hydrogen at 50 p.s.i. for sixteen hours at 25° C. The reaction mixture was filtered and the solvent was removed by evaporation under reduced pressure to give 1.49 g of N-ethyl-N-n-heptyl-4-(4-aminophenyl)butylamine as an oil.

Synthesis routes and methods II

Procedure details